Cas no 1789884-34-9 (1-(2-Cyanoacetyl)piperidine-4-carboxylic acid)

• Product Name: 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid
• CAS No: 1789884-34-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4705307
• Update Time: 2025-05-20

1-(2-Cyanoacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyanoacetyl)piperidine-4-carboxylic acid
• 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid

• Inchi： 1S/C9H12N2O3/c10-4-1-8(12)11-5-2-7(3-6-11)9(13)14/h7H,1-3,5-6H2,(H,13,14)
• InChI Key： IVGAMKFCXTUNFA-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CC#N)=O)CC1)=O

Computed Properties

• Exact Mass: 196.08479225 g/mol
• Monoisotopic Mass: 196.08479225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 81.4
• Molecular Weight: 196.20

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid

Introduction to 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid (CAS No. 1789884-34-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-Cyanoacetyl)piperidine-4-carboxylic acid, identified by the chemical identifier CAS No. 1789884-34-9, is a versatile intermediate compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their role in pharmaceutical development. The presence of both a cyanoacetyl group and a carboxylic acid moiety in its molecular structure endows it with diverse functional properties, making it a valuable building block for synthesizing more complex molecules.

The cyanoacetyl group, characterized by its high reactivity, facilitates various chemical transformations such as condensation, hydrolysis, and coupling reactions, which are essential for constructing biologically active scaffolds. On the other hand, the carboxylic acid functionality allows for further derivatization through esterification, amidation, or salt formation, enabling the customization of physicochemical properties to suit specific pharmacological requirements. These attributes make 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid a promising candidate for drug discovery programs targeting a wide range of therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutics. Piperidine-based compounds have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The structural motif is particularly favored due to its ability to modulate biological pathways by interacting with specific targets such as enzymes and receptors. In particular, modifications at the 4-position of the piperidine ring have been shown to enhance binding affinity and selectivity, making it an attractive scaffold for medicinal chemists.

The synthetic utility of 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid has been demonstrated in several research studies. Its incorporation into drug-like molecules has led to the discovery of novel compounds with improved pharmacokinetic profiles and reduced toxicity. For instance, recent work has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases and proteases involved in cancer progression. The cyanoacetyl group serves as a key pharmacophore, contributing to the binding interactions with target proteins while allowing for further optimization through structure-activity relationship (SAR) studies.

In addition to its role in oncology research, 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid has shown promise in addressing neurological disorders. Studies have indicated that piperidine derivatives can cross the blood-brain barrier effectively, making them suitable candidates for treating central nervous system (CNS) diseases. The compound’s ability to modulate neurotransmitter systems has been explored in preclinical models, where it demonstrated potential therapeutic benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. Further investigation into its mechanism of action could pave the way for new treatment strategies.

The chemical biology applications of 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid extend beyond drug development. It serves as a valuable tool for studying enzyme inhibition and receptor binding interactions. Its structural flexibility allows researchers to design probes that can selectively target specific biological pathways, providing insights into disease mechanisms and facilitating the discovery of new therapeutic targets. The compound’s compatibility with various spectroscopic techniques also makes it useful for structural elucidation and dynamic studies.

From a medicinal chemistry perspective, the synthesis of 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic strategies include nucleophilic addition reactions to introduce functional groups at the 4-position of the piperidine ring, followed by functional group interconversions to achieve desired molecular architectures. Advances in catalytic methods have further streamlined these processes, enabling high-yield production under mild conditions. Such developments underscore the importance of this compound as a cornerstone in modern drug discovery pipelines.

The biological activity profile of derivatives derived from 1-(2-Cyanoacetyl)piperidine-4-carboxylic acid continues to be an area of active investigation. Researchers are exploring its potential as an intermediate for developing antiviral agents, anti-inflammatory drugs, and neuroprotective compounds. The compound’s ability to undergo diverse chemical modifications allows for fine-tuning of biological properties, ensuring optimal efficacy while minimizing off-target effects. This adaptability is crucial for addressing complex diseases that require tailored therapeutic interventions.

In conclusion,1-(2-Cyanoacetyl)piperidine-4-carboxylic acid (CAS No. 1789884-34-9) represents a significant advancement in chemical biology and medicinal chemistry due to its multifunctional nature and broad applicability. Its unique structural features enable the synthesis of novel therapeutics with potential benefits across multiple therapeutic areas. As research progresses, this compound will continue to play a pivotal role in drug discovery efforts aimed at improving human health outcomes.